1-(4-chlorobutyl)-5-methylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C9H13ClN2O2
• Molecular Weight: 216.66 g/mol
• IUPAC Name: 1-(4-chlorobutyl)-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C9H13ClN2O2/c1-7-6-12(5-3-2-4-10)9(14)11-8(7)13/h6H,2-5H2,1H3,(H,11,13,14)
• InChI Key: KTXZHSCQJLGFCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)CCCCCl

Description

1-(4-chlorobutyl)-5-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C9H13ClN2O2 and its molecular weight is 216.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 5-methyl-2,4(1H,3H)-pyrimidinedione (thimine, 500 mg, commercially available from Aldrich) and K2CO3 (546 mg) in dry DMSO (15 mL) was stirred for 1 hour at room temperature. 1-bromo-4-chlorobutane (0.46 mL) was then added and the mixture was stirred at room temperature for 20 hours. Water was then added and the resulting mixture was extracted with EtAcO. The aqueous phase was acidified to pH 7 with aqueous 2% HCl solution and extracted with DCM. The organic phases were washed with brine, dried over Na2SO4 and concentrated in vacuo. The crude product was purified by a silica SPE cartridge (25 g) eluting with toluene/acetone from 95/5 to 75/25 to give the title compound as a colourless oil (250 mg).

Synthesis routes and methods II

Procedure details

10.1 g (80.0 mmol) of 4-hydroxy-5-methylpyrimidin-2(1H)-one (thymine) in 300 ml of dimethyl sulfoxide (DMSO) and 11.1 g (80.0 mmol) of K2CO3 were stirred at room temperature for 1 hour. Then 13.7 g (80.0 mmol) of 1-bromo-4-chlorobutane were added dropwise to the mixture, and the reaction mixture was then stirred at room temperature for 5 hours. Water was added to the reaction mixture, and it was then extracted with ethyl acetate. The aqueous phase was then neutralized and extracted with methylene chloride. Drying of the organic phase, removal of the desiccant by filtration and evaporation of the solvent to dryness in vacuo resulted in 7.1 g of the title compound